6,7-Dichlorochroman-4-one
Cat. No. B1601268
M. Wt: 217.05 g/mol
InChI Key: KKDHVYHUAYOZCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08969573B2
Procedure details
500 mg of 3-(3,4-dichlorophenoxy)propionic acid, is stirred in 50 ml. of liquid hydrogen fluoride surrounded by a solid carbon dioxide/acetone bath. This slurry is allowed to stir overnight without replenishing the cooling bath. The hydrogen fluoride is removed by a stream of air. The residual solid was then dissolved in ether and washed with 10% aqueous sodium carbonate solution. The organic layer is dried over anhydrous magnesium sulphate and the solvent is evaporated to give the required chromanone with sufficient purity.
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([CH:11]=[CH:12][C:13]=1[Cl:14])[O:5][CH2:6][CH2:7][C:8]([OH:10])=O.F>>[Cl:14][C:13]1[CH:12]=[C:11]2[C:4](=[CH:3][C:2]=1[Cl:1])[O:5][CH2:6][CH2:7][C:8]2=[O:10]
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
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|
Type
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reactant
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|
Smiles
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ClC=1C=C(OCCC(=O)O)C=CC1Cl
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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|
Smiles
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F
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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to stir overnight
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The hydrogen fluoride is removed by a stream of air
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DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
The residual solid was then dissolved in ether
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WASH
|
Type
|
WASH
|
|
Details
|
washed with 10% aqueous sodium carbonate solution
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The organic layer is dried over anhydrous magnesium sulphate
|
CUSTOM
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Type
|
CUSTOM
|
|
Details
|
the solvent is evaporated
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
